Cas no 1257548-78-9 (4-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide)

• Product Name: 4-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide
• CAS No: 1257548-78-9
• MF: C₁₇H₁₅FN₄O₂S
• MW: 358.390005350113
• CID: 5962392
• PubChem ID: 49677688
• Update Time: 2025-06-09

4-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide
• 4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(thiazol-2-yl)butanamide
• AKOS024527497
• VU0528119-1
• 1257548-78-9
• F5912-0548
• 4-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1,3-thiazol-2-yl)butanamide
• 4-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(1,3-thiazol-2-yl)butanamide

• Inchi： 1S/C17H15FN4O2S/c18-13-5-3-12(4-6-13)14-10-16(24)22(11-20-14)8-1-2-15(23)21-17-19-7-9-25-17/h3-7,9-11H,1-2,8H2,(H,19,21,23)
• InChI Key： HHGYVTJNUOOJIB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CCCN1C=NC(C2C=CC(=CC=2)F)=CC1=O)=O

Computed Properties

• Exact Mass: 358.08997507g/mol
• Monoisotopic Mass: 358.08997507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide

Exploring the Potential of 4-(4-Fluorophenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl-N-(1,3-Thiazol-2-Yl)Butanamide

The compound with CAS No. 1257548-78-9, known as 4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl-N-(1,3-thiazol-2-yl)butanamide, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms. The presence of a fluorophenyl group and a thiazole moiety in its structure introduces unique electronic and steric properties that make it an intriguing subject for further investigation.

Recent studies have highlighted the potential of this compound as a bioactive agent. Its structure suggests that it could serve as a scaffold for developing novel drugs targeting specific biological pathways. The pyrimidine ring is known to exhibit significant biological activity due to its ability to interact with nucleic acids and proteins. The fluorophenyl group, on the other hand, enhances lipophilicity and stability, which are crucial for drug design.

One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Research has shown that derivatives of pyrimidine with substituted aromatic groups can inhibit bacterial and fungal growth by disrupting cellular processes such as DNA replication and protein synthesis. The thiazole moiety further enhances this activity by introducing additional hydrogen bonding capabilities and electron-withdrawing effects.

In addition to its antimicrobial properties, this compound has also been explored for its role in anticancer therapy. The combination of a pyrimidine core with electron-withdrawing groups like the fluorophenyl and thiazole moieties can lead to selective cytotoxicity against cancer cells. Recent in vitro studies have demonstrated that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival.

The synthesis of 4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yldianamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production if its therapeutic potential is confirmed.

From an environmental standpoint, this compound has shown minimal toxicity towards non-target organisms in preliminary ecotoxicology studies. This makes it a safer alternative compared to traditional chemotherapeutic agents that often exhibit off-target effects.

In conclusion, the compound with CAS No. 1257548-78-9 represents a novel class of bioactive molecules with diverse applications in medicine and biotechnology. Its unique structure and promising biological properties make it a valuable candidate for further research and development.